Cas no 824969-21-3 (1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-)

1,3-Butanedione, 1-[3-(dimethylamino)phenyl]- structure
824969-21-3 structure
Product Name:1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-
CAS No:824969-21-3
MF:C12H15NO2
MW:205.253003358841
CID:689610
PubChem ID:69549767
Update Time:2025-04-19

1,3-Butanedione, 1-[3-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-[3-(dimethylamino)phenyl]-
    • 1-[3-(dimethylamino)phenyl]butane-1,3-dione
    • SCHEMBL5740022
    • DTXSID80740775
    • 824969-21-3
    • Inchi: 1S/C12H15NO2/c1-9(14)7-12(15)10-5-4-6-11(8-10)13(2)3/h4-6,8H,7H2,1-3H3
    • InChI Key: QCUPRYSCZGLCSE-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)C1=CC=CC(=C1)N(C)C

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.4Ų
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